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1-(5-Amino-2-

chlorophenyl)pyrrolidin-2-one

Cat. No.: B11751405

Get Quote

Executive Summary
In pharmaceutical development, the molecular formula C₁₀H₁₁ClN₂O represents a critical

chemical space, characteristic of chlorinated indole derivatives, amino-carbonyl scaffolds, or

specific tryptamine precursors used in kinase inhibitor synthesis. While High-Resolution Mass

Spectrometry (HRMS) confirms molecular identity, it fails to quantify bulk purity.

This guide provides a rigorous technical comparison of Combustion Analysis (CHN) versus

Spectrometric Alternatives, establishing a self-validating protocol for the precise determination

of C₁₀H₁₁ClN₂O. We focus on the "Gold Standard" ±0.4% tolerance required by top-tier journals

(e.g., J. Org. Chem., J. Med. Chem.) and detail the specific methodology for quantifying the

chlorine fraction—often the source of analytical failure.

Theoretical Framework: The Standard
Before experimental validation, a precise theoretical baseline is required. For C₁₀H₁₁ClN₂O, the

molecular weight and elemental composition are calculated using IUPAC standard atomic

weights.
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Theoretical Calculation (C₁₀H₁₁ClN₂O)
Molecular Weight (MW): 210.66 g/mol

Element Count
Atomic Mass (
g/mol )

Total Mass
Contribution

Theoretical %
(w/w)

Carbon (C) 10 12.011 120.11 57.02%

Hydrogen (H) 11 1.008 11.09 5.26%

Chlorine (Cl) 1 35.45 35.45 16.83%

Nitrogen (N) 2 14.007 28.01 13.30%

Oxygen (O) 1 15.999 16.00 7.59%

Total — — 210.66 100.00%

Critical Insight: In C₁₀H₁₁ClN₂O, the chlorine atom constitutes nearly 17% of the mass. Standard

CHN analyzers do not detect halogens. Ignoring the chlorine fraction or assuming it is correct

without validation is a primary cause of retraction in medicinal chemistry publications.

Comparative Analysis: Methodology & Performance
This section compares the three primary methods for validating C₁₀H₁₁ClN₂O: Automated

Combustion (CHN), Oxygen Flask Combustion (Schöniger), and HRMS.

Table 1: Performance Comparison of Analytical Methods
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Feature
Method A:

Automated CHN

Combustion

Method B: Schöniger

Flask (Oxygen

Combustion)

Method C: High-Res

Mass Spec (HRMS)

Target Elements
C, H, N (sometimes S,

O)
Halogens (Cl, Br, I), S

Molecular Ion (

)

Primary Function
Bulk Purity (>95%

verification)

Halogen

Quantification
Structural Identity

Sample Req. 1–3 mg 5–20 mg (Destructive) <0.1 mg

Accuracy Limit
±0.3% (optimal) to

±0.4% (accepted)

±0.5% (titration

dependent)

<5 ppm (mass

accuracy)

Blind Spots

Cannot detect Cl;

Inorganic salts

interfere

Labor intensive;

Safety risks

Blind to impurities

(solvents, salts)

Verdict
Mandatory for

publication.

Essential for

C₁₀H₁₁ClN₂O to

balance mass.

Complementary

(Identity only).

Experimental Protocols
To achieve the ±0.4% standard, specific protocols must be followed. The following workflows

are designed to be self-validating.

Protocol A: Automated CHN Analysis (The Purity Check)
Objective: Determine %C, %H, %N to within ±0.4% of theoretical values.

Sample Preparation:

Dry sample C₁₀H₁₁ClN₂O in a vacuum oven at 40°C for 4 hours to remove occluded

solvents (a common cause of high %C or %H).

Weigh 2.000 mg (±0.002 mg) into a tin capsule using a microbalance. Note: Tin is used to

trigger a flash combustion (exothermic).
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Combustion:

Inject sample into the combustion reactor at 950–1000°C with a pulse of pure O₂.

Causality: High temperature ensures complete oxidation of the aromatic ring in the

indole/tryptamine scaffold.

Reduction & Separation:

Gases flow through reduced copper (600°C) to convert NOₓ to N₂.

CO₂, H₂O, and N₂ are separated via GC column.

Validation:

Run a standard (e.g., Acetanilide) before the sample. If the standard deviates >0.15%,

recalibrate.

Protocol B: Schöniger Flask Combustion (The Chlorine
Check)
Objective: Quantify the 16.83% Chlorine content. Standard CHN misses this, leaving a mass

balance gap.

Setup: Use a 500 mL thick-walled Erlenmeyer flask with a platinum sample carrier fused to

the stopper.

Combustion:

Wrap ~10 mg of C₁₀H₁₁ClN₂O in ashless filter paper.

Add 10 mL of absorption solution (0.1 M NaOH + H₂O₂) to the flask.

Fill flask with pure O₂, ignite the paper, and immediately stopper.

Safety: Perform behind a blast shield. The rapid oxidation of organic matter releases Cl as

HCl/Cl₂ gas.
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Absorption:

Shake the flask for 10–15 minutes until all mist disappears. The Cl is now trapped as

chloride ions (Cl⁻) in solution.

Titration (The Measurement):

Acidify with dilute HNO₃.

Titrate against 0.01 M AgNO₃ using a potentiometric endpoint or Volhard method.

Calculation:

Decision Logic & Visualization
The following diagram illustrates the logical workflow for validating a new drug candidate like

C₁₀H₁₁ClN₂O. It distinguishes between identity (structure) and purity (composition).
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Synthesized C10H11ClN2O

Step 1: HRMS Analysis
(Confirm Identity)

Mass Error < 5ppm?

No (Wrong Molecule)

Step 2: Vacuum Drying
(Remove Solvents)

Yes

Step 3: CHN Combustion
(Determine %C, %H, %N)

Within ±0.4%?

Step 4: Schöniger Flask
(Determine %Cl)

Pass

FAIL: Check for Solvents
(e.g., +0.5 H2O)

Fail

%Cl ≈ 16.8%?

PASS: Ready for Publication

Pass Fail

Repurify
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Figure 1: Self-validating workflow for elemental characterization. Note that HRMS precedes EA

to ensure the correct structure is being analyzed before bulk purity is assessed.

Troubleshooting "Failed" Analysis
A common scenario for C₁₀H₁₁ClN₂O is a result that fits C₁₀H₁₁ClN₂O · 0.5 H₂O.

Theoretical (Hemihydrate): C: 54.67%, H: 5.51%, N: 12.75%.

Symptom: If your experimental %C is ~54.7% instead of 57.0%, your sample is hygroscopic.

Solution: Do not simply "fit" the water to pass. Re-dry the sample at 60°C over P₂O₅ and re-

run. If the water persists, perform a Karl Fischer titration to quantify H₂O independently, then

correct the EA calculation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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